2-[2-(1H-imidazol-1-yl)ethyl]piperidine

• IUPAC Name: 2-(2-imidazol-1-ylethyl)piperidine
• InChI: InChI=1S/C10H17N3/c1-2-5-12-10(3-1)4-7-13-8-6-11-9-13/h6,8-10,12H,1-5,7H2
• InChI Key: JXFKUPRQMYDHOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCN2C=CN=C2
• Molecular Formula: C10H17N3
• DSSTOX Substance ID: DTXSID80627395
• Molecular Weight: 179.26 g/mol
• CAS RN: 278789-09-6

Description

“2-[2-(1H-imidazol-1-yl)ethyl]piperidine” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The imidazole ring is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

The molecular structure of “2-[2-(1H-imidazol-1-yl)ethyl]piperidine” is represented by the empirical formula C10H19Cl2N3. It has a molecular weight of 252.18.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis and Structure Identification

• 2-[2-(1H-imidazol-1-yl)ethyl]piperidine has been utilized in the synthesis of potential anti-malarial agents, such as 7-chloro-4-{4-[2-(2-methyl-imidazol-1-yl) ethyl]-piperidine-1-yl} quinoline. This compound was synthesized using amino protection, nucleophilic reaction, and deprotection, purified by silica gel chromatography, and characterized by IR, GC-MS, and 1H-NMR (Guo Qian-yi, 2011).

Synthesis of Novel Derivatives

• Novel benzo[4,5]imidazo[1,2-a]pyridine derivatives were synthesized through the reaction of 2-(1 H -benzo[ d ]imidazol-2-yl)acetonitrile and different ethyl 2,4-dioxo-4-arylbutanoate derivatives in the presence of piperidine, revealing the utility of 2-[2-(1H-imidazol-1-yl)ethyl]piperidine in creating new chemical structures (Fereshteh Goli-Garmroodi et al., 2015).

Antibacterial and Antifungal Activities

• 1-(2-(4,5-dimethyl-2-phenyl-1H-imidazol-1-yl)ethyl)piperazine derivatives, created via a four-component cyclo condensation process, have demonstrated notable antibacterial and antifungal activities, highlighting the importance of 2-[2-(1H-imidazol-1-yl)ethyl]piperidine in developing antimicrobial compounds (R. Rajkumar, A. Kamaraj, K. Krishnasamy, 2014).

Novel Antimicrobial Agents

• Compounds synthesized with piperidine, including 2-((E)- 2-aryl-1-ethenyl)-3-(2- sulfanyl-1H-benzo[d]imidazole-5-yl)-3,4- dihydro-4- quinolinones, showed significant biological activity against standard strains, emphasizing its role in developing new antimicrobial agents (Ravinder Nath ANISETTI, M. S. Reddy, 2012).

Applications in Medicinal Chemistry

• 4-Benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine, identified as a potent antagonist of the NR1A/2B subtype of the NMDA receptor, demonstrates the potential of 2-[2-(1H-imidazol-1-yl)ethyl]piperidine in medicinal chemistry, particularly in developing treatments for Parkinson's disease (J. Wright et al., 1999).

Electrochemical and Thermodynamic Studies

• Benzimidazole derivatives containing piperidine have been used in studies to evaluate their action as corrosion inhibitors for N80 steel in hydrochloric acid, showcasing the compound's utility in materials science and electrochemical applications (M. Yadav et al., 2016).

Future Directions

Imidazole has become an important synthon in the development of new drugs. Given the broad range of biological activities exhibited by imidazole derivatives, there is potential for the development of new drugs that overcome current public health problems, such as antimicrobial resistance.